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Compound of Interest

Compound Name: Scopine Methobromide

CAS No.: 1508-46-9

Cat. No.: B117200

Get Quote

Welcome to the technical support center for the synthesis of scopine methobromide. This

guide is designed for researchers, scientists, and drug development professionals to provide

in-depth technical guidance, troubleshooting, and frequently asked questions (FAQs) to

optimize the yield and purity of scopine methobromide.

Overview of Scopine Methobromide Synthesis
Scopine methobromide is a key intermediate in the synthesis of various anticholinergic drugs,

most notably Tiotropium bromide, which is used in the management of chronic obstructive

pulmonary disease (COPD).[1][2] The synthesis typically involves the quaternization of the

tertiary amine in the scopine molecule using a methylating agent, such as methyl bromide.

The foundational synthesis of scopine itself often starts from scopolamine, a naturally occurring

tropane alkaloid, through a reduction reaction.[1][3][4] The subsequent methylation to form

scopine methobromide is a critical step that can be influenced by several factors, including

the choice of reagents, reaction conditions, and purification methods.
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The overall process can be visualized as a two-stage synthesis, starting from the readily

available scopolamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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